5-Bromo-3,4-dichloropyridin-2-amine
Overview
Description
5-Bromo-3,4-dichloropyridin-2-amine, commonly referred to as BDCPA, is a chemical compound that has been used in a variety of scientific research applications. BDCPA is a nitrogen-containing heterocyclic compound, which is derived from pyridine and bromine, and is a key component of many pharmaceuticals and agrochemicals. This compound has been studied for its potential applications in biochemistry, pharmacology, and other areas of scientific research.
Scientific Research Applications
Catalytic Amination
5-Bromo-3,4-dichloropyridin-2-amine is utilized in the catalytic amination process. For example, Ji et al. (2003) demonstrated that the amination of 5-bromo-2-chloropyridine catalyzed by a palladium-Xantphos complex predominantly yields 5-amino-2-chloropyridine with high yield and chemoselectivity (Ji, Li, & Bunnelle, 2003).
Regioselective Displacement Reactions
Doulah et al. (2014) investigated the regioselective displacement reactions of 5-bromo-2,4-dichloro-6-methylpyrimidine with ammonia, showing the formation of 5-bromo-2-chloro-6-methylpyrimidin-4-amine as a main product (Doulah et al., 2014).
Synthesis of Pyridine-Based Derivatives
Ahmad et al. (2017) described a palladium-catalyzed one-pot Suzuki cross-coupling reaction to synthesize novel pyridine derivatives from 5-bromo-2-methylpyridin-3-amine, highlighting its potential as chiral dopants for liquid crystals and its various biological activities (Ahmad et al., 2017).
Formation of Thiazolo[4,5-d]pyrimidine Derivatives
Bakavoli et al. (2006) conducted research showing the use of 5-bromo-2,4-dichloro-6-methylpyrimidine in forming new thiazolo[4,5-d]pyrimidine derivatives, contributing to advancements in heterocyclic chemistry (Bakavoli, Nikpour, & Rahimizadeh, 2006).
Palladium-Catalyzed Heteroarylation
Abel et al. (2017) explored the palladium-catalyzed heteroarylation of adamantylalkyl amines using dihalogenopyridines including 5-bromo-3,4-dichloropyridin-2-amine, revealing its application in forming complex chemical structures (Abel et al., 2017).
Amination and Rearrangements in Halopyridines
Pieterse and Hertog (2010) studied the aminations and rearrangements in halopyridines, including 5-bromo-3,4-dichloropyridin-2-amine, highlighting its role in producing various aminopyridines through complex chemical pathways (Pieterse & Hertog, 2010).
properties
IUPAC Name |
5-bromo-3,4-dichloropyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrCl2N2/c6-2-1-10-5(9)4(8)3(2)7/h1H,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBYPUQDFQKZHNW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=N1)N)Cl)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrCl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3,4-dichloropyridin-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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